Cas no 2680835-85-0 (Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680835-85-0
• MF: C₁₇H₁₅BrFNO₂
• MW: 364.208907365799
• CID: 5625172
• PubChem ID: 165933606
• Update Time: 2025-10-30

Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680835-85-0
• EN300-28300215
• Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H15BrFNO2/c18-14-8-9-15-13(16(14)19)7-4-10-20(15)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2
• InChI Key： GMRMSCFFLNKSEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)CCCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.02702g/mol
• Monoisotopic Mass: 363.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680835-85-0): An Overview

Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680835-85-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and structural versatility.

The benzyl group in the compound's structure provides a unique functional handle that can be exploited for further chemical modifications, making it an attractive candidate for drug design and development. The presence of a 6-bromo and 5-fluoro substituent adds to the compound's complexity and influences its physicochemical properties, such as solubility, stability, and reactivity.

In the context of medicinal chemistry, tetrahydroquinolines have been extensively studied for their potential therapeutic applications. Recent research has highlighted the anti-inflammatory, anti-cancer, and neuroprotective properties of these compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain tetrahydroquinoline derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The bromine and fluorine substituents in Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate are particularly noteworthy. Bromine is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within cells. Fluorine, on the other hand, can modulate the electronic properties of molecules, affecting their binding affinity to specific receptors or enzymes. These properties make the compound a promising candidate for further optimization in drug discovery programs.

In addition to its potential therapeutic applications, Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been investigated for its use as a synthetic intermediate in organic synthesis. The versatility of its structure allows it to serve as a building block for the synthesis of more complex molecules with diverse biological activities. For example, a recent study published in the Tetrahedron Letters described a novel synthetic route to access a series of tetrahydroquinoline derivatives using this compound as a key intermediate.

The synthesis of Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate amine with a benzyl ester followed by bromination and fluorination steps. The choice of reagents and solvents plays a crucial role in determining the efficiency and selectivity of these reactions.

In terms of safety and handling, it is important to note that while Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The future prospects for Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of this compound with various biological targets.

In conclusion, Benzyl 6-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680835-85-0) represents an intriguing molecule with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive target for further investigation and development in various research areas.